[3-(Dimethylamino)oxolan-3-yl]methanol

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: [3-(dimethylamino)oxolan-3-yl]methanol
• InChI: InChI=1S/C7H15NO2/c1-8(2)7(5-9)3-4-10-6-7/h9H,3-6H2,1-2H3
• InChI Key: QEIQAMLTWYCNSV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1(CCOC1)CO

Description

[3-(Dimethylamino)oxolan-3-yl]methanol is a chemical compound with a unique structure that includes a dimethylamino group attached to an oxolane ring, which is further connected to a methanol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [3-(Dimethylamino)oxolan-3-yl]methanol typically involves the reaction of dimethylamine with an oxolane derivative under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

[3-(Dimethylamino)oxolan-3-yl]methanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form simpler compounds.

Substitution: The dimethylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

[3-(Dimethylamino)oxolan-3-yl]methanol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of [3-(Dimethylamino)oxolan-3-yl]methanol involves its interaction with specific molecular targets and pathways. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, while the oxolane ring provides structural stability. These interactions can influence the compound’s reactivity and its effects on biological systems.

Comparison with Similar Compounds

Similar Compounds

[3-(Dimethylamino)oxolan-3-yl]methanol hydrochloride: A derivative with similar properties but different solubility and stability.

This compound acetate: Another derivative with distinct chemical behavior.

Uniqueness

This compound is unique due to its specific combination of functional groups, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for various applications that require precise control over molecular interactions and reactivity.